N-(4-methoxybenzyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H28N2O5S/c1-28-19-8-6-17(7-9-19)16-23-22(25)15-18-5-3-4-14-24(18)30(26,27)21-12-10-20(29-2)11-13-21/h6-13,18H,3-5,14-16H2,1-2H3,(H,23,25)
• InChI Key: YJOOKPNCWQTSJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H28N2O5S
• Molecular Weight: 432.5 g/mol

Description

N-(4-methoxybenzyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, also known as BMS-986165, is a small molecule inhibitor that has been developed for the treatment of autoimmune diseases. It is a highly selective inhibitor of tyrosine kinase 2 (TYK2) and Janus kinase 1 (JAK1), which are key enzymes involved in the signaling pathways of cytokines such as interleukin-23 (IL-23), IL-12, and type I interferons.

Scientific Research Applications

Enzyme Inhibitory Activities

N-substituted derivatives of this compound have been synthesized and evaluated for their potential as enzyme inhibitors. Specifically, they have been tested for inhibition against enzymes such as bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). For instance, certain derivatives demonstrated good activity against these enzymes, indicating potential applications in designing inhibitors for therapeutic purposes (Virk et al., 2018).

Synthesis and Characterization

The compound has been involved in studies focusing on the synthesis of novel chemical entities. For example, its derivatives have been synthesized using microwave-assisted protocols and evaluated for their structure and potential biological activities. These studies contribute to the broader field of synthetic chemistry and drug design, providing insights into new methodologies and the development of compounds with potential therapeutic benefits (Spjut et al., 2010).

Antimicrobial Studies

Research has also explored the antimicrobial properties of new pyridine derivatives synthesized from this compound. These studies are crucial for discovering new antimicrobial agents that can be used to combat various bacterial infections. The synthesized compounds have been evaluated for their antibacterial activity, contributing to the ongoing search for new antibiotics and antimicrobial agents (Patel & Agravat, 2009).

Oxidation Reactions

The compound has been studied in the context of oxidation reactions, particularly in distinguishing between different types of oxidants based on their reaction mechanisms. Such studies are significant in the field of organic chemistry, providing insights into reaction pathways and the development of selective oxidation processes (Lai et al., 2002).

Chemical Modification and Synthesis

Further research has involved the chemical modification of related compounds to synthesize new derivatives with varied biological activities. These activities include antimicrobial properties and enzyme inhibition, highlighting the compound's versatility in contributing to the synthesis of bioactive molecules (Kishimoto et al., 1984).